Cas no 2034418-78-3 (N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-yl)ethylethanediamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-yl)ethylethanediamide
• CAS No: 2034418-78-3
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 6055639
• PubChem ID: 119103991
• Update Time: 2025-06-08

N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-yl)ethylethanediamide
• CHEMBL4972359
• N1-(2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide
• 2034418-78-3
• F6556-1892
• N-[2-(1-methylindol-5-yl)ethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• N-(5-methyl-1,2-oxazol-3-yl)-N'-[2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide
• AKOS026696918

• Inchi： 1S/C17H18N4O3/c1-11-9-15(20-24-11)19-17(23)16(22)18-7-5-12-3-4-14-13(10-12)6-8-21(14)2/h3-4,6,8-10H,5,7H2,1-2H3,(H,18,22)(H,19,20,23)
• InChI Key： MVXKKKGOLXOXSC-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=C(C)ON=1)=O)NCCC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 326.13789045g/mol
• Monoisotopic Mass: 326.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.2Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-yl)ethylethanediamide

Professional Introduction to N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-yl)ethylethanediamide (CAS No. 2034418-78-3)

N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034418-78-3, represents a unique molecular structure that combines elements of oxazole and indole heterocycles, making it a promising candidate for various biochemical applications. The presence of both 5-methyl-1,2-oxazol-3-yl and 1-methyl-1H-indol-5-yl moieties in its molecular framework suggests potential interactions with biological targets, which has sparked considerable interest among researchers.

The chemical structure of N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-yl)ethylethanediamide is characterized by a central ethane diamide backbone, which provides a stable scaffold for further functionalization. The oxazole ring, specifically the 5-methyl-1,2-oxazol-3-yl group, is known for its ability to engage in hydrogen bonding and metal coordination, properties that are highly valuable in drug design. On the other hand, the indole moiety, particularly the 1-methyl-1H-indol-5-yl part, is renowned for its role in modulating neurotransmitter systems and has been extensively studied for its potential in treating neurological disorders.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(1-methyl-1H-indol-5-y)ethylethanediamide stands out as a compound with multiple potential applications due to its dual functionality. The oxazole ring can serve as a scaffold for further derivatization, allowing researchers to tailor the compound’s properties for specific biological targets. Meanwhile, the indole group offers opportunities for interaction with receptors and enzymes involved in various metabolic pathways.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have been particularly interested in its interaction with enzymes and receptors that are implicated in inflammation and pain management. The structural features of N-(5-methyl-oxtrol)-N'-2-(molded-in-indole)ethylethanediamide suggest that it may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes and other inflammatory mediators. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The combination of oxazole and indole moieties provides a rich chemical space for structural optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has led to several derivatives being investigated for their therapeutic efficacy in conditions such as arthritis, neuropathic pain, and even certain types of cancer.

The synthesis of N-(5-methyl-oxtrol)-N'-2-(molded-in-indole)ethylethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxazole ring typically involves cyclization reactions using appropriate precursors such as β-keto esters or β-diketones. Subsequent functionalization at the 5-position with a methyl group enhances the stability and reactivity of the ring. The indole moiety is usually introduced through condensation reactions or palladium-catalyzed cross-coupling techniques.

The latest advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields significantly. These innovations have made it feasible to produce larger quantities of N-(5-methyl-oxtrol)-N'-2-(molded-in-indole)ethylethanediamide for both research purposes and potential clinical trials.

In conclusion, N-(5-methyl-oxtrol)-N'-2-(molded-in-indole)ethylethanediamide (CAS No. 2034418_78_3) is a structurally complex yet promising compound with significant therapeutic potential. Its unique combination of oxazole and indole moieties offers multiple avenues for further exploration in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing novel treatments for various human diseases.